molecular formula C23H25N3O5 B2938833 1-(benzo[d][1,3]dioxol-5-yl)-3-((3,4-diethoxyphenethyl)amino)pyrazin-2(1H)-one CAS No. 941935-07-5

1-(benzo[d][1,3]dioxol-5-yl)-3-((3,4-diethoxyphenethyl)amino)pyrazin-2(1H)-one

Cat. No. B2938833
CAS RN: 941935-07-5
M. Wt: 423.469
InChI Key: POJFUOFAIWUENF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(benzo[d][1,3]dioxol-5-yl)-3-((3,4-diethoxyphenethyl)amino)pyrazin-2(1H)-one is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound has been synthesized using various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and future directions.

Scientific Research Applications

Synthesis of Novel Derivatives

Convenient Synthesis of Pyrazolo[4,3-e]-1,2,4-Triazolo[1,5-c]pyrimidine Derivatives : A study by Xiao et al. explored the synthesis of pyrazolo[4,3-e]-1,2,4-triazolo[1,5-c]pyrimidine derivatives, aiming to find potent A2A adenosine receptor antagonists or lead compounds for pesticides. This research demonstrates the compound's utility in creating novel chemical entities with potential receptor selectivity or pesticidal properties (Xiao, Li, Meng, & Shi, 2008).

Antimicrobial and Anti-inflammatory Agents

Synthesis of Pyrazole, Isoxazole, Benzoxazepine Derivatives : Kendre, Landge, and Bhusare synthesized a series of pyrazole, isoxazole, benzoxazepine derivatives bearing an aryl sulfonate moiety, evaluated for their antimicrobial and anti-inflammatory activities. This underscores the chemical's adaptability in developing compounds with therapeutic potential (Kendre, Landge, & Bhusare, 2015).

Allelochemicals Synthesis and Agronomic Utility

Synthesis of Allelochemicals from Gramineae : Macias et al. focused on synthesizing compounds with a benzoxazinone structure, exhibiting phytotoxic, antimicrobial, and insecticidal properties. This highlights the compound's significance in agronomy and pest management (Macias, Marín, Oliveros-Bastidas, Chinchilla, Simonet, & Molinillo, 2006).

Antitumor Activity

Synthesis and Antitumor Activity of Pyrazoline Derivatives : Research by Insuasty et al. detailed the synthesis of 1,3,5-trisubstituted 2-pyrazoline derivatives, assessing their in vitro antitumor activity. This study provides a foundation for developing novel anticancer agents (Insuasty, Chamizo, Muñoz, Tigreros, Quiroga, Abonía, Nogueras, & Cobo, 2012).

Synthesis Methods and Chemical Characterization

Orally Active CCR5 Antagonist Synthesis : Ikemoto et al. developed a practical synthesis method for a CCR5 antagonist, demonstrating the compound's relevance in synthesizing therapeutically significant molecules (Ikemoto, Ito, Nishiguchi, Miura, & Tomimatsu, 2005).

properties

IUPAC Name

1-(1,3-benzodioxol-5-yl)-3-[2-(3,4-diethoxyphenyl)ethylamino]pyrazin-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H25N3O5/c1-3-28-18-7-5-16(13-20(18)29-4-2)9-10-24-22-23(27)26(12-11-25-22)17-6-8-19-21(14-17)31-15-30-19/h5-8,11-14H,3-4,9-10,15H2,1-2H3,(H,24,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

POJFUOFAIWUENF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=C(C=C(C=C1)CCNC2=NC=CN(C2=O)C3=CC4=C(C=C3)OCO4)OCC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H25N3O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

423.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(benzo[d][1,3]dioxol-5-yl)-3-((3,4-diethoxyphenethyl)amino)pyrazin-2(1H)-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.